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Compound of Interest

Compound Name: Cyclopentadecane

Cat. No.: B1582441

A Comparative Olfactory Analysis of
Cyclopentadecane Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the odor characteristics of several key
Cyclopentadecane derivatives, a class of macrocyclic compounds highly valued in the
fragrance industry for their distinct musk scents. The following sections present quantitative
olfactory data, in-depth experimental protocols, and visualizations of the relevant biological and
analytical pathways to offer a comprehensive resource for sensory research and development.

Quantitative Odor Characteristics

The olfactory profiles of Cyclopentadecane derivatives are primarily defined by their odor
threshold, the lowest concentration at which the scent is detectable, and their specific odor
descriptors. These characteristics are pivotal in determining their application and efficacy in
fragrance formulations. The data presented below has been compiled from various studies to
facilitate a direct comparison.
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] Odor Threshold ]
Compound Name Chemical Structure L Odor Descriptors
(ppb in air)
Very nice musky note,
(3R)-3- rich and powerful
(R)-Muscone Methylcyclopentadeca  61[1] musk.[1] Soft, sweet,
none tenacious, and musky.
[21[3]
(3S)-3-
Poor (musky) and less
(S)-Muscone Methylcyclopentadeca  223[1]

none

strong.[1]

Cyclopentadecanolide
(Exaltolide®)

Oxacyclohexadecan-

1-one

1 to 4[4][5][6]

Delicately animal,
musky and sweet,
extremely tenacious.
[4] Musk, animal,
powdery, natural,
fruity.[5]

Ambrettolide

Oxacycloheptadec-10-
en-2-one

0.3 (ng/L in air)[7]

Powerful, musk.[8]
Musk, ambrette, fruity-
berry. Powdery,
blackberry, dry.[9]

Civetone

(2)-Cycloheptadec-9-

en-1-one

0.1-0.5[10]

Intensely warm,
musky, animalic,
powdery, with delicate
sweetness.[11] Clean,
musk, dry, animal,
sweet.[12]

Experimental Protocols

The determination of odor characteristics is conducted through a combination of sensory

analysis by trained human panels and instrumental analysis.

Sensory Panel Evaluation
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» Objective: To determine the odor profile, intensity, and hedonic (pleasantness) rating of a
given Cyclopentadecane derivative.

o Panelist Selection and Training: A panel of 10-15 individuals is selected based on their
olfactory sensitivity and descriptive ability. Panelists undergo extensive training to recognize
and scale the intensity of a wide range of reference odorants, including various musk
compounds. They are familiarized with a standardized lexicon of odor descriptors to ensure
consistency.

e Sample Preparation: The fragrance compounds are diluted to a concentration of 1% in an
odorless solvent, typically dipropylene glycol (DPG) or ethanol. Samples are presented on
unscented paper blotters, which are allowed to air for a specified period (e.g., 10 minutes) to
allow the solvent to evaporate.

o Evaluation Procedure:

o Odor Profile: Panelists sniff the prepared blotters and describe the perceived odor using
the standardized lexicon. They are also encouraged to provide any additional free-form
descriptors.

o Intensity Rating: The perceived odor intensity is rated on a scale, for example, from 0 (no
odor) to 10 (very strong odor).

o Hedonic Tone: The pleasantness of the odor is rated on a bipolar scale, for instance, from
-5 (very unpleasant) to +5 (very pleasant).

o Data Analysis: The collected data is statistically analyzed to determine the mean and
standard deviation for intensity and hedonic ratings. The frequency of use for each descriptor
is also calculated to generate a comprehensive odor profile.

Gas Chromatography-Olfactometry (GC-O)

» Objective: To identify the specific odor-active compounds in a fragrance mixture and to
determine their individual odor characteristics and intensity.

 Instrumentation: A gas chromatograph (GC) is equipped with a sniffing port (olfactometer) in
parallel with a standard detector, such as a flame ionization detector (FID) or a mass
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spectrometer (MS).

e Procedure:

[e]

A diluted sample of the fragrance material is injected into the GC.

o The volatile compounds are separated based on their boiling points and polarity as they
pass through the GC column.

o The effluent from the column is split, with one portion directed to the standard detector and
the other to the sniffing port.

o Atrained sensory analyst sniffs the effluent from the sniffing port and records the retention
time, duration, and description of each perceived odor.

o The data from the standard detector is used to identify and quantify the chemical
compounds corresponding to the detected odors.

o Data Analysis: The olfactometry data is combined with the chromatography data to create an
"aromagram,” which displays the odor intensity and description as a function of retention
time, alongside the chemical peaks. This allows for the precise correlation of specific
chemical structures with their perceived odor.

Signaling Pathway for Musk Odor Perception

The perception of musk odors is initiated by the binding of the odorant molecule to a specific
olfactory receptor in the nasal epithelium. For macrocyclic musks like the Cyclopentadecane
derivatives, the primary receptor identified in humans is OR5AN1.[1][13][14][15] The binding of
a musk molecule to this G-protein coupled receptor triggers a cascade of intracellular events,
leading to the generation of a neural signal that is transmitted to the brain and perceived as a
scent.
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Signaling cascade of musk odor perception.

Experimental Workflow for Odor Characterization

The comprehensive characterization of a novel Cyclopentadecane derivative's odor profile

involves a systematic workflow that integrates both sensory and analytical techniques. This

process ensures a thorough and objective evaluation of the compound's olfactory properties.
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Workflow for odor characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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